Cas no 52749-23-2 (Acid Orange 17 (Technical Grade))

• Product Name: Acid Orange 17 (Technical Grade)
• CAS No: 52749-23-2
• MF: C₁₈H₁₅N₂NaO₄S
• MW: 378.377474069595
• MDL: MFCD00059907
• CID: 376859
• PubChem ID: 87563773
• Update Time: 2025-05-27

Acid Orange 17 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 5-[2-(dimethylphenyl)diazenyl]-6-hydroxy-, sodium salt (1:1)
• Acid Orange 17
• BRILLIANT ORANGE H
• sodium,(5Z)-5-[(2,3-dimethylphenyl)hydrazinylidene]-6-oxonaphthalene-2-sulfonate
• BRILLANT ORANGE H
• sodium (E)-5-((3,5-dimethylphenyl)diazenyl)-6-hydroxynaphthalene-2-sulfonate
• CCA74923
• sodium;5-[(3,5-dimethylphenyl)diazenyl]-6-hydroxynaphthalene-2-sulfonate
• MFCD00059907
• BRILLIANTORANGEH
• FT-0773814
• 52749-23-2
• sodium 5-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-6-oxonaphthalene-2-sulfonate
• C.I. 16020
• Acid Orange 17 (Technical Grade)

• MDL： MFCD00059907
• Inchi： 1S/C18H16N2O4S.Na/c1-11-7-12(2)9-14(8-11)19-20-18-16-5-4-15(25(22,23)24)10-13(16)3-6-17(18)21;/h3-10,21H,1-2H3,(H,22,23,24);/q;+1/p-1/b20-19+;
• InChI Key： QTNPMIVHCISUCN-RZLHGTIFSA-M
• SMILES： S(C1C=CC2C(=C(C=CC=2C=1)O)/N=N/C1C=C(C)C=C(C)C=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 378.06500
• Monoisotopic Mass: 378.065022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 111

Experimental Properties

• Density: No data available
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: No data available
• PSA: 110.53000
• LogP: 5.56250
• Color index: 16020

Acid Orange 17 (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better